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Compound of Interest

Compound Name: 5-bromo-1H-isochromen-1-one

Cat. No.: B2359423

An In-Depth Technical Guide to 5-bromo-1H-isochromen-1-one for Advanced Research and
Development

Authored by a Senior Application Scientist

This guide serves as a comprehensive technical resource for researchers, medicinal chemists,
and drug development professionals interested in the synthesis, properties, and potential
applications of 5-bromo-1H-isochromen-1-one. The structure of this document is designed to
provide a logical and in-depth exploration of the compound, moving from fundamental
properties to practical applications and safety considerations.

Introduction and Molecular Overview

5-bromo-1H-isochromen-1-one belongs to the isocoumarin class of compounds, which are
iIsomers of coumarins. The core structure is a 1H-isochromen-1-one, also known as
isocoumarin or 1H-2-benzopyran-1-one. This bicyclic scaffold, consisting of a fused benzene
and pyran-1-one ring, is a prevalent motif in numerous natural products and biologically active
molecules.[1] The strategic placement of a bromine atom at the C5 position significantly
influences the molecule's electronic properties and reactivity, making it a versatile intermediate
for further chemical modifications.

The bromine atom, being an ortho-para directing deactivator, can influence the regioselectivity
of subsequent electrophilic aromatic substitution reactions. More importantly, it serves as a
synthetic handle for introducing a wide array of functional groups via cross-coupling reactions
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(e.g., Suzuki, Heck, Sonogashira), which is a cornerstone of modern medicinal chemistry for
generating molecular diversity and optimizing lead compounds.[2]

Table 1: Core Identification and Physicochemical Properties

Property Data Source(s)
IUPAC Name 5-bromo-1H-isochromen-1-one  N/A
Synonyms 5-bromoisocoumarin [3]
CAS Number 245677-36-5 [31[4][5][6]
Molecular Formula CoHsBro: 31141171
Molecular Weight 225.04 g/mol [41051[7]
Appearance Not specified (likely a solid at N/A

room temp.)

Not publicly available.
Melting Point Experimental determination N/A

required.

Not publicly available.
Boiling Point Experimental determination N/A

required.

Not publicly available.
Expected to be soluble in

Solubility common organic solvents like N/A
dichloromethane, ethyl

acetate, and acetone.

Synthesis and Reactivity

While specific, detailed protocols for the synthesis of 5-bromo-1H-isochromen-1-one are not
extensively documented in publicly accessible literature, its synthesis can be approached
through established methods for constructing the isocoumarin core, followed by or preceded by
bromination.
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General Synthetic Strategies for the Isochromenone
Core

The construction of the isochromenone skeleton is a well-explored area of organic synthesis.
Key strategies often involve the cyclization of ortho-substituted benzoic acids or
benzaldehydes.

o Gold-Catalyzed Cycloisomerization: A versatile and efficient method involves the gold-
catalyzed domino cycloisomerization/reduction of ortho-alkynylbenzaldehydes.[8] This
approach offers mild reaction conditions and accommodates a variety of functional groups,
including halogens, making it a plausible route for synthesizing halogenated derivatives like
the target compound.[8]

» Silver-Catalyzed One-Pot Synthesis: Another effective method combines Brgnsted acid and
silver catalysis to synthesize 1-substituted 1H-isochromenes from 2-alkynyl-benzaldehydes
and ketones.[9]

» Metal-Free Wittig Reaction Approach: A novel, metal-free synthesis of 3-substituted
isocoumarins has been developed using a sequential O-acylation/intramolecular Wittig
reaction of (2-carboxybenzyl)triphenylphosphonium bromide with various acid chlorides.[10]
This method provides an alternative pathway that avoids transition metal catalysts.

Conceptual Synthesis Workflow

The following diagram illustrates a generalized workflow for the synthesis of a substituted
isochromenone, adaptable for the 5-bromo derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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isochromen-1-one]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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